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Compound of Interest

Compound Name: Rebamipide

Cat. No.: B173939

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Rebamipide solutions
for use in a variety of cell culture experiments. Rebamipide is a quinolone derivative with
mucosal protective and anti-inflammatory properties, making it a compound of interest in
various research fields, including gastroenterology and ophthalmology.

Quantitative Data Summary

The following table summarizes the key quantitative data for Rebamipide relevant to its use in

cell culture applications.
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Parameter Value Solvent/Conditions Reference
Molecular Weight 370.79 g/mol - [1]
DMSO,
Solubility ~1 mg/mL ) ) [2]
Dimethylformamide
74 mg/mL DMSO [1]
>10.25 mg/mL DMSO [3]

~0.5 mg/mL

1:1 DMSO:PBS (pH
7.2)

[2]

Sparingly soluble

Aqueous Buffers

Slightly soluble

Water, Methanol,

Ethanol
Recommended Stock
Solution 1-10 mM DMSO General Practice
Concentration
Typical Working .
1uM -1 mM Cell Culture Media

Concentration

Storage and Stability

> 4 years (Crystalline
Solid)

-20°C

Not recommended for
more than one day

(Aqueous Solution)

2-8°C

Experimental Protocols

1. Preparation of Rebamipide Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Rebamipide in DMSO.

Materials:

o Rebamipide powder (MW: 370.79)
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:

Weigh out 3.71 mg of Rebamipide powder using an analytical balance.
o Transfer the powder to a sterile microcentrifuge tube.
e Add 1 mL of cell culture grade DMSO to the tube.

» Vortex the solution until the Rebamipide is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may be required to facilitate dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution aliquots at -20°C. The crystalline solid is stable for at least 4 years.
2. Preparation of Rebamipide Working Solution in Cell Culture Media

This protocol details the dilution of the DMSO stock solution into cell culture media to achieve
the desired final concentration.

Materials:

10 mM Rebamipide stock solution in DMSO

Pre-warmed, complete cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Sterile conical tubes
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Procedure:
e Thaw a single-use aliquot of the 10 mM Rebamipide stock solution at room temperature.
o Determine the final volume of the working solution needed for your experiment.

o Calculate the volume of the stock solution required to achieve the desired final
concentration. For example, to prepare 10 mL of a 100 uM working solution:

o Use the formula; C1V1 = C2V2
o (10 mM) * V1 = (0.1 mM) * (10 mL)
o V1=0.01mLor 10 pL

e Add the calculated volume of the Rebamipide stock solution to the pre-warmed cell culture
medium. Important: To avoid precipitation, add the DMSO stock solution to the media while
gently vortexing or swirling the tube. Rebamipide is sparingly soluble in aqueous buffers,
and a two-step dilution process (first in DMSO, then in aqueous buffer) is recommended.

e Ensure the final concentration of DMSO in the cell culture medium is not cytotoxic. Typically,
a final DMSO concentration of < 0.5% is well-tolerated by most cell lines.

e The freshly prepared aqueous working solution should be used immediately, as storage for
more than one day is not recommended.

Visualizations

Rebamipide Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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